(1-(Isopropoxymethyl)cyclopropyl)methanamine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: [1-(propan-2-yloxymethyl)cyclopropyl]methanamine
• InChI: InChI=1S/C8H17NO/c1-7(2)10-6-8(5-9)3-4-8/h7H,3-6,9H2,1-2H3
• InChI Key: VNHCOWMBPAVLGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1(CC1)CN

Description

(1-(Isopropoxymethyl)cyclopropyl)methanamine is a chemical compound with the molecular formula C8H17NO and a molecular weight of 143.23 g/mol . This compound is characterized by the presence of a cyclopropyl ring substituted with an isopropoxymethyl group and a methanamine group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-(Isopropoxymethyl)cyclopropyl)methanamine typically involves the reaction of cyclopropylmethanamine with isopropyl alcohol in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and pressures to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve bulk manufacturing processes that ensure high yield and purity. These processes often utilize advanced techniques such as continuous flow reactors and automated control systems to optimize reaction conditions and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

(1-(Isopropoxymethyl)cyclopropyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanamine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like halides. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropyl ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

(1-(Isopropoxymethyl)cyclopropyl)methanamine is utilized in several scientific research fields, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in studies related to enzyme interactions and metabolic pathways.

Medicine: Research explores its potential as a precursor for pharmaceutical compounds.

Industry: It is employed in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-(Isopropoxymethyl)cyclopropyl)methanamine involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the observed effects. The compound’s unique structure allows it to bind selectively to certain targets, influencing their activity and function .

Comparison with Similar Compounds

Similar Compounds

Cyclopropylmethanamine: Lacks the isopropoxymethyl group, resulting in different chemical properties.

Isopropylamine: Contains an isopropyl group but lacks the cyclopropyl ring.

Methoxycyclopropylamine: Similar structure but with a methoxy group instead of isopropoxymethyl.

Uniqueness

(1-(Isopropoxymethyl)cyclopropyl)methanamine is unique due to the presence of both the cyclopropyl ring and the isopropoxymethyl group. This combination imparts distinct chemical reactivity and biological activity, making it valuable for various research applications.